Cas no 1258826-77-5 (3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro-)

3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro-, is a heterocyclic compound featuring a triazole-thione core with an aminomethyl and ethyl substituent. Its structure imparts versatility in coordination chemistry and potential applications in catalysis, pharmaceuticals, or agrochemicals. The presence of both sulfur and nitrogen donor sites enhances its binding affinity for metal ions, making it useful in ligand design. The aminomethyl group offers further functionalization opportunities, while the ethyl substituent can influence solubility and steric properties. This compound may serve as a precursor for synthesizing more complex derivatives with tailored reactivity or biological activity. Its stability and synthetic accessibility make it a practical choice for research and industrial applications.
3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- structure
1258826-77-5 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro-
CAS No:1258826-77-5
MF:C5H10N4S
MW:158.224698543549
CID:5177870
Update Time:2025-06-11

3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5-(Aminomethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro-
    • Inchi: 1S/C5H10N4S/c1-2-9-4(3-6)7-8-5(9)10/h2-3,6H2,1H3,(H,8,10)
    • InChI Key: AKSBWFQQFJRODX-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CN)N1CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 177
  • XLogP3: -0.6
  • Topological Polar Surface Area: 85.7

3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- Pricemore >>

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Additional information on 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro-

Comprehensive Overview of 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- (CAS No. 1258826-77-5)

3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- (CAS No. 1258826-77-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a triazole ring and an aminomethyl group. These structural elements contribute to its potential biological activities and make it an attractive candidate for various therapeutic applications.

The chemical structure of 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- can be represented as follows: C9H13N3S. The presence of the triazole ring and the thione group imparts unique chemical properties to this compound, such as high stability and reactivity. The aminomethyl and ethyl substituents further enhance its solubility and bioavailability, making it suitable for use in various pharmaceutical formulations.

In recent years, there has been growing interest in the development of triazole-based compounds due to their broad spectrum of biological activities. Research has shown that 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- exhibits potent antimicrobial properties against a wide range of bacteria and fungi. Studies have demonstrated its effectiveness in inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as fungal species such as Candida albicans. This makes it a promising candidate for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- has also shown potential in the treatment of various diseases. For instance, research has indicated that this compound possesses anti-inflammatory and analgesic properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be useful in the management of inflammatory conditions such as arthritis and other autoimmune disorders.

In addition to its therapeutic potential, 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- has been investigated for its role in drug delivery systems. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for use in metal-based drug delivery systems. These systems can enhance the stability and bioavailability of drugs while reducing their toxicity. Recent studies have explored the use of 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro--based complexes in targeted drug delivery for cancer therapy.

The synthesis of 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- has been well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of ethyl isothiocyanate with 5-amino-methyltetrazole in the presence of a suitable base. This reaction yields high yields of the desired product with good purity.

The safety profile of 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before it can be approved for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. Further studies are needed to fully understand its potential benefits and risks.

In conclusion, 3H-1,2,4-Triazole-3-thione, 5-(aminomethyl)-4-ethyl-2,4-dihydro- (CAS No. 1258826-77-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses.

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